Cas no 1707379-10-9 (1-(methanesulfonylmethyl)cyclobutylmethanamine)

• Product Name: 1-(methanesulfonylmethyl)cyclobutylmethanamine
• CAS No: 1707379-10-9
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• MDL: MFCD27975093
• CID: 5245528
• PubChem ID: 97628816
• Update Time: 2026-03-08

1-(methanesulfonylmethyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(methylsulfonylmethyl)cyclobutyl]methanamine
• 1-(methanesulfonylmethyl)cyclobutylmethanamine

• MDL： MFCD27975093
• Inchi： 1S/C7H15NO2S/c1-11(9,10)6-7(5-8)3-2-4-7/h2-6,8H2,1H3
• InChI Key： QDZUWUUVMDRQAZ-UHFFFAOYSA-N
• SMILES： C1(CS(C)(=O)=O)(CN)CCC1

Additional information on 1-(methanesulfonylmethyl)cyclobutylmethanamine

Recent Advances in the Study of 1-(Methanesulfonylmethyl)cyclobutylmethanamine (CAS: 1707379-10-9)

The compound 1-(methanesulfonylmethyl)cyclobutylmethanamine (CAS: 1707379-10-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutylmethanamine core and methanesulfonylmethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development, particularly in the areas of central nervous system (CNS) disorders and oncology.

One of the key findings in recent literature is the efficient synthetic route developed for 1-(methanesulfonylmethyl)cyclobutylmethanamine. Researchers have optimized a multi-step process involving cyclobutane ring formation followed by functionalization with the methanesulfonylmethyl group. This synthesis has been reported to yield high purity and scalability, making it suitable for further preclinical and clinical investigations. The compound's stability under physiological conditions has also been a subject of study, with results indicating favorable pharmacokinetic profiles in animal models.

In terms of pharmacological activity, 1-(methanesulfonylmethyl)cyclobutylmethanamine has demonstrated notable interactions with neurotransmitter systems, particularly those involving monoamine transporters. Preliminary in vitro studies suggest that it may act as a modulator of serotonin and dopamine reuptake, positioning it as a potential candidate for the treatment of mood disorders such as depression and anxiety. Additionally, its structural features have prompted investigations into its role as a building block for novel kinase inhibitors, with early-stage research showing activity against specific cancer-related targets.

The molecular mechanism of action of 1-(methanesulfonylmethyl)cyclobutylmethanamine is currently under rigorous investigation. Recent computational modeling and X-ray crystallography studies have provided insights into its binding modes with various biological targets. These structural analyses reveal that the compound's cyclobutyl ring and sulfonyl group contribute to its ability to fit into hydrophobic pockets of proteins, while the amine functionality facilitates hydrogen bonding interactions. Such detailed understanding of its molecular interactions is crucial for rational drug design efforts centered around this scaffold.

Safety and toxicology assessments of 1-(methanesulfonylmethyl)cyclobutylmethanamine have been conducted in several preclinical models. The available data indicate a favorable safety profile at therapeutic doses, with no significant off-target effects observed in standard screening panels. However, researchers caution that further studies are needed to fully evaluate its long-term safety and potential drug-drug interactions. These findings have encouraged pharmaceutical companies to explore its development as a lead compound or intermediate in various drug discovery programs.

Looking forward, the research community anticipates several directions for 1-(methanesulfonylmethyl)cyclobutylmethanamine. Current efforts are focused on developing derivatives with enhanced selectivity and potency, as well as investigating its potential in combination therapies. The compound's versatility as a chemical building block suggests it may find applications beyond its current therapeutic areas. As research progresses, this molecule is expected to contribute significantly to the development of novel treatments for challenging medical conditions, reinforcing the importance of continued investigation into its properties and applications.